Cas no 2877707-75-8 (3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione)

• Product Name: 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione
• CAS No: 2877707-75-8
• MF: C₂₃H₃₁N₃O₄
• MW: 413.509946107864
• CID: 5329697
• Update Time: 2025-07-09

3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[[5-Oxo-1-[(4-propoxyphenyl)methyl]-3-pyrrolidinyl]methyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione

• Inchi： 1S/C23H31N3O4/c1-2-12-30-19-8-6-17(7-9-19)14-25-15-18(13-20(25)27)16-26-21(28)23(24-22(26)29)10-4-3-5-11-23/h6-9,18H,2-5,10-16H2,1H3,(H,24,29)
• InChI Key： HIDFLPOOUZILPN-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(=O)N(CC2CC(=O)N(CC3=CC=C(OCCC)C=C3)C2)C1=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.49±0.20(Predicted)

Additional information on 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione

Comprehensive Analysis of 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione (CAS No. 2877707-75-8)

In the rapidly evolving field of pharmaceutical chemistry, 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione (CAS No. 2877707-75-8) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and pyrrolidinone moiety, is being extensively studied for its potential applications in drug development. Researchers are particularly intrigued by its molecular interactions and bioavailability, which are critical factors in modern therapeutics.

The compound's chemical name reflects its complex architecture, featuring a 1,3-diazaspiro[4.5]decane-2,4-dione core linked to a 5-oxopyrrolidin-3-ylmethyl group. This structural combination is rare in synthetic chemistry, making it a focal point for medicinal chemistry studies. Recent trends in AI-driven drug discovery have further highlighted the importance of such heterocyclic compounds, as they often exhibit selective binding to biological targets.

One of the most searched questions in pharmacological databases revolves around the mechanism of action of spirocyclic compounds. Preliminary studies suggest that 2877707-75-8 may interact with enzyme receptors involved in inflammatory pathways, a topic gaining traction due to the global focus on immune health. Its propoxyphenyl side chain also raises questions about its metabolic stability, a key consideration in drug formulation.

From a synthetic chemistry perspective, the preparation of 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione involves multi-step organic transformations, including amide coupling and spirocyclization. These processes are frequently discussed in research forums, especially regarding yield optimization and green chemistry alternatives. The compound's logP value and solubility profile are additional hot topics, as they directly impact its drug-likeness.

In the context of intellectual property, 2877707-75-8 has been referenced in several patent applications, underscoring its commercial potential. The pharmaceutical industry is keenly monitoring developments related to this compound, particularly its possible role in central nervous system (CNS) disorders—a field where spirocyclic scaffolds have shown promise. Discussions on structure-activity relationships (SAR) for this molecule are prevalent in scientific literature.

Environmental and regulatory compliance aspects of 2877707-75-8 are also under scrutiny. With increasing emphasis on sustainable chemistry, researchers are evaluating its biodegradation pathways and ecotoxicological effects. These considerations align with broader industry trends toward green pharmaceuticals.

As computational chemistry tools advance, molecular docking studies of 3-({5-oxo-1-(4-propoxyphenyl)methylpyrrolidin-3-yl}methyl)-1,3-diazaspiro4.5decane-2,4-dione are becoming more sophisticated. These simulations help predict its binding affinity to proteins like kinases or GPCRs, addressing another common query in drug design communities. The compound's chiral centers add another layer of complexity, sparking debates about enantioselective synthesis methods.

In conclusion, CAS No. 2877707-75-8 represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its multifaceted chemistry continues to inspire cross-disciplinary research, while its pharmacological properties remain a subject of active investigation. As the scientific community seeks answers to questions about target selectivity and clinical translatability, this compound stands as a testament to the power of rational drug design.